N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide

• Molecular Formula: C19H18BrNO3
• Molecular Weight: 388.3 g/mol
• IUPAC Name: N-[4-[(E)-3-(5-bromo-2-methoxyphenyl)prop-2-enoyl]phenyl]propanamide
• InChI: InChI=1S/C19H18BrNO3/c1-3-19(23)21-16-8-4-13(5-9-16)17(22)10-6-14-12-15(20)7-11-18(14)24-2/h4-12H,3H2,1-2H3,(H,21,23)/b10-6+
• InChI Key: FITSAWLXDHHZMW-UXBLZVDNSA-N
• Isomeric SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)/C=C/C2=C(C=CC(=C2)Br)OC
• SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)C=CC2=C(C=CC(=C2)Br)OC

Description

N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide, also known as BMPPA, is a synthetic compound that has been used in scientific research for its potential therapeutic benefits. BMPPA belongs to the family of chalcone derivatives, which are known for their anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide is not fully understood. However, it has been suggested that N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide exerts its anti-inflammatory and antioxidant effects by inhibiting the NF-κB pathway and reducing the production of reactive oxygen species. N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide's anticancer properties may be due to its ability to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β, interleukin-6, and tumor necrosis factor-α. N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide has also been found to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase and glutathione peroxidase. In addition, N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide has been found to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties, which make it a promising candidate for therapeutic applications. However, N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide also has some limitations for lab experiments. Its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential. In addition, N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide's pharmacokinetic and pharmacodynamic properties are not well characterized, which makes it difficult to predict its efficacy and safety in vivo.

Future Directions

There are several future directions for N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide research. First, further studies are needed to elucidate its mechanism of action and optimize its therapeutic potential. Second, studies are needed to characterize its pharmacokinetic and pharmacodynamic properties in vivo. Third, studies are needed to evaluate its efficacy and safety in animal models and clinical trials. Finally, studies are needed to explore its potential applications in other scientific research fields such as neurology and immunology.
Conclusion:
In conclusion, N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide is a synthetic compound that has been studied for its potential therapeutic benefits in various scientific research fields. It exhibits anti-inflammatory, antioxidant, and anticancer properties, which make it a promising candidate for therapeutic applications. However, further studies are needed to elucidate its mechanism of action, optimize its therapeutic potential, and evaluate its efficacy and safety in vivo.

Synthesis Methods

N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide can be synthesized using the Claisen-Schmidt condensation reaction between 5-bromo-2-methoxybenzaldehyde and 4-(3-oxopropyl)aniline. The reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide. The resulting product is purified using column chromatography or recrystallization.

Scientific Research Applications

N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide has been studied for its potential therapeutic benefits in various scientific research fields. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in vitro and in vivo. It has also been found to induce cell cycle arrest and apoptosis in cancer cells.